N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C19H18FNO2S2/c1-19(23,17-10-13-4-2-3-5-16(13)25-17)12-21-18(22)11-24-15-8-6-14(20)7-9-15/h2-10,23H,11-12H2,1H3,(H,21,22)
• InChI Key: RNWNIYFCXCPCRP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CSC1=CC=C(C=C1)F)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C19H18FNO2S2
• Molecular Weight: 375.5 g/mol

Description

N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-2-((4-fluorophenyl)thio)acetamide, also known as BTA-EG6, is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor that can selectively target certain proteins and enzymes, making it useful in studying their functions and potential therapeutic uses. In

Scientific Research Applications

Synthesis and Structure-Activity Relationships

• Synthesis and Evaluation for Anti-inflammatory Activity : Derivatives of related structures have been synthesized and assessed for anti-inflammatory activity. For instance, Sunder and Maleraju (2013) synthesized eight derivatives and found that some showed significant anti-inflammatory activity, suggesting potential therapeutic applications for compounds with similar structures (Sunder & Maleraju, 2013).

• Phosphoinositide 3-kinase (PI3K)/mTOR Dual Inhibitors : A study by Stec et al. (2011) on N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, a compound with a similar structure, explored its role as a potent and efficacious inhibitor of PI3Kα and mTOR in vitro and in vivo. This highlights the compound's potential in targeting cancer pathways (Stec et al., 2011).

• Antitumor Activity : Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and screened them for antitumor activity. Certain compounds exhibited considerable anticancer activity against some cancer cell lines, indicating the potential for similar compounds in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

• Src Kinase Inhibitory and Anticancer Activities : Fallah-Tafti et al. (2011) synthesized N-benzyl substituted acetamide derivatives and evaluated them for Src kinase inhibitory activities. The study found that some derivatives exhibited inhibition of cell proliferation in various carcinoma cells, suggesting the relevance of the compound's structural class in developing anticancer agents (Fallah-Tafti et al., 2011).

• VEGF-A Inhibitors for Antiproliferative Effect : Prashanth et al. (2014) synthesized and evaluated novel benzophenone-thiazole derivatives as potent VEGF-A inhibitors. These compounds showed promising antiproliferative effects, pointing towards their application in inhibiting angiogenesis in cancer therapy (Prashanth et al., 2014).